Ethyl 2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetate

• IUPAC Name: ethyl 2-(3-methyl-4-oxophthalazin-1-yl)acetate
• InChI: InChI=1S/C13H14N2O3/c1-3-18-12(16)8-11-9-6-4-5-7-10(9)13(17)15(2)14-11/h4-7H,3,8H2,1-2H3
• InChI Key: MOQFTWAPXKWBLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NN(C(=O)C2=CC=CC=C21)C
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• CAS No.: 356790-62-0

Description

Ethyl 2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetate, also known as EMD-Pht, is a synthetic compound that has been studied for its potential applications in various scientific research fields. It is a derivative of phthalazine and has a molecular weight of 206.27 g/mol. It is a white solid that is soluble in organic solvents such as ethanol, methanol, and acetone. It has been used in a variety of research applications, including organic synthesis, drug discovery, and biochemistry.

Scientific Research Applications

Synthesis and Antimicrobial Studies

Ethyl 2-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetate has been explored for its synthesis and antimicrobial properties. For example, Sridhara et al. (2011) synthesized 3-isoxazoline substituted derivatives from methyl-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate, which showed significant antimicrobial activity (Sridhara et al., 2011). Similarly, another study by Sridhara et al. (2010) designed and synthesized new compounds from methyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate, demonstrating antimicrobial activities against various bacteria and fungi (Sridhara et al., 2010).

Biological Activity and Antitumor Properties

This compound has also been investigated for its biological activities. Gurevich et al. (2020) synthesized ethyl 2-[8-Arylmethylidenehydrazino-3-methyl-7-(1-oxothietan-3-yl)xanth-1-yl]acetates and assessed their antiplatelet, anticoagulation, antioxidant, and anti-inflammatory activities, showing promising results (Gurevich et al., 2020). Furthermore, a study by Liu et al. (2018) explored the antitumor activity of ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, showing significant inhibition of cancer cell proliferation (Liu et al., 2018).

Chemical Structure and Characterization

The chemical structure and properties of this compound have been characterized in various studies. For instance, Ferfra et al. (2000) described the crystal structure of a related compound, contributing to the understanding of molecular interactions and properties (Ferfra et al., 2000). Another study by Bonanomi and Palazzo (1977) isolated and identified derivatives from a reaction involving ethyl chloroacetate, adding to the knowledge of reaction mechanisms and product formation (Bonanomi & Palazzo, 1977).